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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo toxicological profile of 2-
Ethylphenol (CAS No. 90-00-6), an organic compound used in various industrial applications.
The information presented herein is intended to support risk assessment and guide future
research and development activities. Data has been compiled from a range of toxicological
studies, and where specific data for 2-Ethylphenol is limited, information from studies on
mixtures of ethylphenol isomers has been included to provide a broader context.

Acute Toxicity

The acute toxicity of 2-Ethylphenol has been evaluated in animal models, primarily through
oral and intraperitoneal routes of administration.

Table 1: Acute Toxicity of 2-Ethylphenol[1][2][3][4]

Test Species Route of Administration LD50 (Lethal Dose, 50%)
Mouse Oral 600 mg/kg
Mouse Intraperitoneal 172 mg/kg

A study on a mixture of ethylphenol isomers, which included 25.9% 2-Ethylphenol, reported an
oral LD50 of 981 mg/kg in rats, indicating moderate acute toxicity for the mixture.[1][5]
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Experimental Protocol: Acute Oral Toxicity (Modified
from OECD Guideline 423)

The acute oral toxicity of 2-Ethylphenol in mice was determined using a method aligned with
the principles of the OECD Guideline 423 (Acute Toxic Class Method).

Acute Oral Toxicity Experimental Workflow

Animal Preparation Observation (14 days)
e Dosing e
- Species: Mouse Dose administration Post-dosing monitoring - Clinical signs of toxicity At study termination Gross Necropsy Data collection Data Analysis
> - Route: Oral gavage
- Acclimation: Min. 5 days - Mortality - Examination of organs for abnormalities - Calculation of LDS0
- Single dose of 2-Ethylphenol
- Fasting: Overnight - Body weight changes

Eye Irritation (OECD 405)

Application 5
PP . 5 Observation
- Species: Rabbit
. 4 & a - Examination of cornea, iris, and conjunctiva at specific intervals
- Single dose into the conjunctival sac of one eye

Dermal Irritation (OECD 404)

- SAsggzétI:J:bbil »| Exposure Observation
i ; "1 - Up to 4 hours - Scoring of erythema and edema at 1, 24, 48, 72 hours and up to 14 days

- 0.5 mL of 2-Ethylphenol to shaved skin

Combined Repeated Dose and Reproductive/Developmental Toxicity Screening

Female Dosing (54 days)
- Sprague-Dawley Rats

- Gavage: 0, 30, 100, 245 mg/kg/day ————Y Endpoint Evaluation
. - ) ) | - Parental: Clinical signs, pathology
Mating »| Gestation & Lactation > - Reproductive: Mating, fertility
- Developmental: Pup viability, growth

Male Dosing (28 days) —A

- Sprague-Dawley Rats
- Gavage: 0, 30, 100, 245 mg/kg/day
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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